Cas no 1333719-38-2 (3-{(5-methyl-1,2-oxazol-3-yl)methyl(prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione)

• Product Name: 3-{(5-methyl-1,2-oxazol-3-yl)methyl(prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione
• CAS No: 1333719-38-2
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 5674152
• PubChem ID: 53603417
• Update Time: 2025-05-30

3-{(5-methyl-1,2-oxazol-3-yl)methyl(prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-{[(5-methyl-1,2-oxazol-3-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione
• Z1159231081
• 1333719-38-2
• AKOS033120571
• EN300-26622412
• N-[(5-methyl-1,2-oxazol-3-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• 3-{(5-methyl-1,2-oxazol-3-yl)methyl(prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C12H16N2O3S/c1-3-5-14(8-11-7-10(2)17-13-11)12-4-6-18(15,16)9-12/h1,7,12H,4-6,8-9H2,2H3
• InChI Key： JGSIHAWPQCGAPP-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CC#C)CC1C=C(C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-{(5-methyl-1,2-oxazol-3-yl)methyl(prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione

Chemical Compound CAS No. 1333719-38-2: 3-{(5-Methyl-1,2-Oxazol-3-Yl)methyl(prop-2-Yn-1-Yl)Amino}-1λ6-Thiolane-1,1-Dione

The compound CAS No. 1333719-38-2, also known as 3-{(5-methyl-1,2-oxazol-3-yl)methyl(prop-2-y n -1-y l )amino}-1λ6-thiolane - 1, 1-dione, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiolane diones, which are known for their unique chemical properties and reactivity. The structure of this molecule incorporates a thiolane ring fused with a dione group, which contributes to its stability and functional versatility.

The 5-methyl-1,2 oxazol moiety within the structure introduces additional electronic and steric effects, enhancing the compound's ability to participate in various chemical reactions. Recent studies have highlighted the importance of such heterocyclic groups in drug design, particularly in the development of bioactive molecules with high selectivity and potency. The presence of the propargyl group further adds to the compound's reactivity, making it a valuable intermediate in organic synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of appropriate intermediates under controlled conditions. The use of advanced catalytic systems and green chemistry principles has been reported in recent research to optimize the synthesis pathway, ensuring higher yields and reduced environmental impact. These advancements underscore the growing emphasis on sustainable practices in modern chemical research.

The application of this compound extends across multiple domains, including materials science and pharmacology. In materials science, its unique electronic properties make it a promising candidate for use in advanced polymers and composite materials. In pharmacology, ongoing research explores its potential as a lead compound for drug development targeting specific biological pathways.

Recent studies have also focused on understanding the toxicological profile of this compound to ensure its safe handling and application in industrial settings. Preliminary findings suggest that it exhibits low toxicity under standard experimental conditions; however, further investigations are required to fully characterize its safety profile.

In conclusion, CAS No. 1333719 - 38 - 2 represents a significant advancement in organic chemistry due to its versatile structure and potential applications across multiple fields. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.